Cas no 1806873-52-8 (Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate)

• Product Name: Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate
• CAS No: 1806873-52-8
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4807726
• Update Time: 2025-10-28

Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate

• Inchi： 1S/C10H10ClF2NO2/c1-5-7(10(12)13)3-6(14-9(5)11)4-8(15)16-2/h3,10H,4H2,1-2H3
• InChI Key： PFOSKFAFDMRHRA-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C(F)F)=CC(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate

Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1806873-52-8): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1806873-52-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its CAS number, is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of chlorine, difluoromethyl, and methyl groups, along with the ester functionality, imparts distinct chemical and biological properties to this molecule.

The synthesis of Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate typically involves multi-step processes, including the formation of the pyridine ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes. One notable synthetic route involves the reaction of 2-chloro-4-(difluoromethyl)-3-methylpyridine with methyl bromoacetate in the presence of a base, followed by purification techniques such as column chromatography.

In terms of its biological activity, Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate has shown promise in various areas of medicinal chemistry. Studies have demonstrated its potential as a lead compound for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity against specific enzymes involved in metabolic pathways, suggesting its potential as an inhibitor for treating metabolic disorders. Additionally, preliminary studies have indicated that this compound exhibits selective cytotoxicity against certain cancer cell lines, making it a candidate for further investigation in oncology.

The physicochemical properties of Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate are also noteworthy. It is a solid at room temperature with a molecular weight of approximately 279.7 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various biological assays and formulations. Its stability under different conditions has been extensively studied, and it has been found to be stable under standard laboratory conditions, although it is recommended to store it in a cool, dry place to maintain its integrity.

From a pharmacological perspective, the presence of the difluoromethyl group in Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate is particularly significant. Fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This characteristic makes them attractive candidates for drug development, as they can potentially reduce dosing frequency and improve patient compliance. Recent studies have shown that the difluoromethyl group in this compound contributes to its ability to cross biological membranes efficiently, enhancing its bioavailability.

The potential applications of Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate extend beyond traditional medicinal chemistry. In the field of agrochemistry, this compound has been explored for its pesticidal properties. Research has indicated that it exhibits activity against certain plant pathogens and pests, making it a candidate for the development of new agricultural products. The combination of its low toxicity to non-target organisms and high efficacy against specific pests makes it an attractive option for sustainable agriculture practices.

In conclusion, Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1806873-52-8) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an important role in advancing our understanding and treatment of various diseases and conditions.